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Application Notes and Protocols for Akt Inhibitor
VIII
For Researchers, Scientists, and Drug Development Professionals

Introduction
Akt inhibitor VIII, also known as AKTi-1/2, is a cell-permeable, potent, and selective allosteric

inhibitor of Akt kinases.[1][2] It primarily targets Akt1 and Akt2 with high affinity, and Akt3 with a

lower affinity.[1][2] The inhibitor functions by binding to the pleckstrin homology (PH) domain of

Akt, which stabilizes the enzyme in an inactive conformation and prevents its translocation to

the plasma membrane, a critical step in its activation cascade.[3] This targeted inhibition of the

PI3K/Akt signaling pathway makes Akt inhibitor VIII a valuable tool for studying cellular

processes such as cell survival, proliferation, apoptosis, and metabolism.[4] These application

notes provide detailed protocols for the solubilization of Akt inhibitor VIII and the preparation

of stock solutions for in vitro research.
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Solvent Solubility Notes

DMSO (Dimethyl Sulfoxide)

≥9.2 mg/mL[5], 20 mg/mL

(36.26 mM)[6], 14.3 mg/mL[2],

11 mg/mL (20 mM)[7], 5

mg/mL[8]

Ultrasonic treatment or

warming to 37°C may be

required to achieve higher

concentrations.[5][6] Use

freshly opened, anhydrous

DMSO for best results.[6]

DMF (Dimethylformamide) 16.6 mg/mL[2]

Ethanol Insoluble[5]

Water Insoluble[5]

DMF:PBS (pH 7.2) (1:4) 0.2 mg/mL[2]

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
2 mg/mL (3.63 mM)[7]

Sonication is recommended for

dissolution.[7]

Table 2: Recommended Stock and Working
Concentrations

Solution Type
Typical
Concentration
Range

Solvent Storage

Stock Solution 10 mM - 20 mM DMSO

Aliquot and store at

-20°C for up to 6

months or -80°C for

up to 1 year.[6][9]

Avoid repeated

freeze-thaw cycles.[6]

Working Solution (in

vitro)

1 µM - 100 µM[2][5]

[10]
Cell culture medium

Prepare fresh for each

experiment by diluting

the stock solution.
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Akt inhibitor VIII (powder form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass: The molecular weight of Akt inhibitor VIII is 551.64 g/mol .[5]

[9] To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 551.64 g/mol x 1000 mg/g = 5.52 mg

Weigh the inhibitor: Carefully weigh out 5.52 mg of Akt inhibitor VIII powder and place it into

a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

inhibitor.

Dissolve the inhibitor: Vortex the tube thoroughly until the powder is completely dissolved. If

necessary, gently warm the tube to 37°C or use an ultrasonic bath to aid dissolution.[5][6]

Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C.[6][9]
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Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

10 mM Akt inhibitor VIII stock solution in DMSO

Pre-warmed cell culture medium

Sterile tubes

Pipettes and sterile filter tips

Procedure:

Thaw the stock solution: Thaw a single aliquot of the 10 mM Akt inhibitor VIII stock solution

at room temperature.

Prepare an intermediate dilution (optional but recommended): To avoid pipetting very small

volumes and to ensure accurate final concentrations, it is good practice to first prepare an

intermediate dilution. For example, to prepare a 1 mM intermediate solution, dilute the 10

mM stock 1:10 in cell culture medium (e.g., 10 µL of 10 mM stock + 90 µL of medium).

Prepare the final working solution: Dilute the stock or intermediate solution to the desired

final concentration in pre-warmed cell culture medium. For example, to prepare 1 mL of a 10

µM working solution from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL

of the 10 mM stock solution to 999 µL of cell culture medium).

Mix and apply to cells: Gently mix the final working solution and add it to your cell culture

plates. Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%)

to avoid solvent-induced cytotoxicity.
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Experimental Workflow: Akt Inhibitor VIII Stock and Working Solution Preparation
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Caption: Workflow for preparing Akt inhibitor VIII solutions.
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PI3K/Akt Signaling Pathway and Inhibition by Akt Inhibitor VIII
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Caption: PI3K/Akt pathway inhibition by Akt Inhibitor VIII.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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